Cas no 88512-05-4 (Ethanimidic acid, 2-methoxy-, ethyl ester)
88512-05-4 structure
Product Name:Ethanimidic acid, 2-methoxy-, ethyl ester
CAS No:88512-05-4
MF:C5H11NO2
MW:117.146341562271
CID:1925583
PubChem ID:12816253
Update Time:2025-04-21
Ethanimidic acid, 2-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanimidic acid, 2-methoxy-, ethyl ester
- ethyl 2-methoxyacetimidate
- 88512-05-4
- AKOS010815468
- DA-01580
- ethyl 2-methoxyethanimidate
- SCHEMBL20473237
- ethyl2-methoxyacetimidate
-
- Inchi： 1S/C5H11NO2/c1-3-8-5(6)4-7-2/h6H,3-4H2,1-2H3
- InChI Key： BBPOSHQFMBVAMI-UHFFFAOYSA-N
- SMILES： O(C(COC)=N)CC
Computed Properties
- Exact Mass: 117.078978594Da
- Monoisotopic Mass: 117.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 72.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 42.3Ų
Ethanimidic acid, 2-methoxy-, ethyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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